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Compound of Interest

Compound Name: 3-Methylpentyl acetate

CAS No.: 35897-13-3

Cat. No.: B1364131

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the

separation, identification, and quantification of volatile and semi-volatile compounds. 3-
Methylpentyl acetate (C8H16O2), a volatile organic compound, is an ester known for its

characteristic fruity aroma. This application note provides a detailed protocol for the analysis of

3-Methylpentyl acetate using GC-MS. The methodologies described herein are applicable to

various sample matrices for qualitative and quantitative purposes.

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Methylpentyl acetate.
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Parameter Value Reference

Chemical Formula C8H16O2 [1]

Molecular Weight 144.21 g/mol [1]

CAS Number 35897-13-3 [1][2]

Boiling Point 168.0 °C at 760 mmHg [3]

Kovats Retention Index (Semi-

standard non-polar)
980.2, 993 [1]

Major Mass Spectral

Fragments (m/z)

43 (Top Peak), 69 (2nd

Highest), 56 (3rd Highest)
[1]

Experimental Protocols

This section details the methodologies for the GC-MS analysis of 3-Methylpentyl acetate. Two

common sample introduction techniques are described: direct liquid injection and headspace

solid-phase microextraction (SPME).

Protocol 1: Direct Liquid Injection
This protocol is suitable for liquid samples where 3-Methylpentyl acetate is present at a

concentration suitable for direct analysis.

Materials:

Sample containing 3-Methylpentyl acetate

Volatile organic solvent (e.g., hexane, dichloromethane)

GC vials with septa

Micropipettes

Procedure:

Sample Preparation:
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If the sample is a complex matrix, a liquid-liquid extraction (LLE) may be necessary to

isolate the analyte.[4]

Dilute the sample to an appropriate concentration (e.g., 1-100 µg/mL) with a suitable

volatile solvent.

Transfer the diluted sample to a GC vial and cap securely.

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC system (or equivalent)

Mass Spectrometer: Agilent 7000 Triple Quadrupole GC-MS system (or equivalent)

Column: A non-polar capillary column such as a DB-1 or HP-5ms (30 m x 0.25 mm x 0.25

µm) is recommended.

Injection Mode: Splitless or split (e.g., 50:1 ratio for higher concentrations).[5]

Inlet Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[5]

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase to 180 °C at a rate of 10 °C/min.

Hold: Hold at 180 °C for 5 minutes.

Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C
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Scan Range: m/z 40-200

Protocol 2: Headspace Solid-Phase Microextraction
(SPME)
This protocol is ideal for the analysis of volatile 3-Methylpentyl acetate in solid or liquid

samples, especially when pre-concentration is required.[6][7]

Materials:

Sample containing 3-Methylpentyl acetate

SPME fiber assembly (e.g., with a polydimethylsiloxane (PDMS) coating)

GC vials with septa

Heater/agitator for vials

Procedure:

Sample Preparation:

Place a known amount of the solid or liquid sample into a GC vial.

Seal the vial with a septum cap.

SPME Extraction:

Heat the vial to a specific temperature (e.g., 60 °C) to facilitate the partitioning of volatile

compounds into the headspace.[8]

Expose the SPME fiber to the headspace for a defined period (e.g., 15-30 minutes) to

allow for the adsorption of 3-Methylpentyl acetate.[6]

Retract the fiber into the needle.

GC-MS Analysis:
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Immediately introduce the SPME fiber into the hot injector of the GC-MS for thermal

desorption of the analyte onto the column.

Utilize the same GC-MS conditions as described in Protocol 1.

Mandatory Visualization
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Caption: Experimental workflow for GC-MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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